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Compound of Interest

Compound Name: 2-Tetradecyne

Cat. No.: B15492276

2-Tetradecyne: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of 2-Tetradecyne, including its chemical properties, potential
synthesis routes, and analytical data. Notably, direct commercial availability of 2-Tetradecyne
is limited, suggesting a need for custom synthesis for research and development purposes.

Commercial Availability and Suppliers

As of late 2025, 2-Tetradecyne (CAS No. 638-57-3) does not appear to be readily available
from major commercial chemical suppliers. Extensive searches of chemical supplier databases
and online marketplaces have primarily yielded results for the structurally related but chemically
distinct compound, 2-Tetradecene. While some platforms list "tetradec-2-yne," specific
commercial sources for this isomer remain unconfirmed.

This lack of off-the-shelf availability indicates that researchers requiring 2-Tetradecyne will
likely need to pursue custom synthesis. Several chemical manufacturing organizations
specialize in the custom synthesis of non-standard laboratory chemicals.

Potential Custom Synthesis Suppliers

Researchers seeking to obtain 2-Tetradecyne can contact companies that offer custom
chemical synthesis services. When inquiring, it is crucial to provide the CAS number (638-57-3)
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and desired quantity and purity.

Table 1: Potential Custom Synthesis Service Providers

Company Type Service Notes
, o Organic synthesis of non- Provide detailed specifications
Custom Synthesis Specialists )
catalog compounds for quotation.
Contract Research Chemical synthesis and Often equipped for multi-step
Organizations (CROs) process development syntheses and scale-up.

Synthesis of 2-Tetradecyne: A Plausible
Experimental Protocol

Given the absence of commercially available 2-Tetradecyne, a viable synthetic approach is the
double dehydrohalogenation of a suitable dihaloalkane precursor.[1][2][3][4] This common
method for alkyne synthesis can be adapted for the preparation of 2-Tetradecyne. A potential
starting material would be 2,2-dibromotetradecane or 2,3-dibromotetradecane.

Proposed Synthesis Workflow
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Caption: Proposed two-step synthesis of 2-Tetradecyne from 1-Tetradecene.
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Step-by-Step Methodology

o Bromination of 1-Tetradecene: 1-Tetradecene is reacted with bromine (Brz) in an inert
solvent, such as dichloromethane, to yield 2,3-dibromotetradecane. This reaction is a
standard electrophilic addition of a halogen to an alkene.

o Double Dehydrohalogenation: The resulting 2,3-dibromotetradecane is then subjected to a
double elimination reaction using a strong base.[1][2][3] Sodium amide (NaNHz2) in liquid
ammonia is a common and effective reagent for this transformation.[3] The strong base
abstracts two protons and eliminates two bromide ions, forming the triple bond of 2-
Tetradecyne.

o Work-up and Purification: Following the reaction, an agueous work-up is necessary to
neutralize the reaction mixture and remove inorganic byproducts. The crude 2-Tetradecyne
can then be purified using standard laboratory techniques such as distillation or column
chromatography.

Physicochemical and Spectroscopic Data

While experimental data for 2-Tetradecyne is not widely published, the NIST Chemistry
WebBook provides some key information.[5]

Table 2: Physicochemical Properties of 2-Tetradecyne

Property Value Source
CAS Number 638-60-8 NIST[5]
Molecular Formula CiaHzs NIST[5]
Molecular Weight 194.36 g/mol NIST[5]
IUPAC Name Tetradec-2-yne NIST[5]

Spectroscopic Data

The NIST WebBook provides mass spectrometry and gas chromatography data for a
compound identified as 2-C14H26 with the CAS number 638-60-8, which corresponds to 2-
Tetradecyne.[5]
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e Mass Spectrum (Electron lonization): The mass spectrum would be a key analytical tool for
confirming the identity of synthesized 2-Tetradecyne.

e Gas Chromatography: Retention indices for gas chromatography are also available, which
can be used for the identification and purity assessment of the compound.[5]

Potential Applications in Research and Drug
Development

Alkynes are versatile functional groups in organic chemistry and have been utilized in various
research areas, including drug development. The presence of the alkyne moiety in 2-
Tetradecyne allows for a range of chemical transformations.

Potential Signaling Pathway Involvement (Hypothetical)

While no specific signaling pathways involving 2-Tetradecyne have been documented, long-
chain hydrocarbons and their derivatives can interact with cellular membranes and various
receptor systems. A hypothetical workflow for investigating the biological activity of 2-
Tetradecyne is presented below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C638608&Units=SI
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
[Z-Tetradecyne)

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Bioactive Hit

y

Target Identification
(e.g., Affinity Chromatography, Proteomics)

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

[Lead Optimization)

Click to download full resolution via product page

Caption: A logical workflow for the biological evaluation of 2-Tetradecyne.

In conclusion, while 2-Tetradecyne is not a readily available commercial product, its synthesis
is achievable through established chemical methods. For researchers in need of this
compound, partnering with a custom synthesis provider is the most practical approach. The
information provided in this guide serves as a foundational resource for the procurement and
potential application of 2-Tetradecyne in scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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